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Compound of Interest

Compound Name: Benodanil

Cat. No.: B1667995 Get Quote

Essential Safety and Handling Guide for
Benodanil
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Benodanil (CAS

15310-01-7), a benzanilide fungicide. The following procedures are designed to ensure the

safety of laboratory personnel and to provide clear, actionable steps for routine handling,

emergency situations, and proper disposal.

Physicochemical and Toxicological Data
While a comprehensive Safety Data Sheet (SDS) for pure Benodanil was not located, the

following tables summarize available data from various chemical and safety resources. It is

imperative to handle this substance with care, adhering to the precautionary measures outlined

below.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C13H10INO [1][2][3][4]

Molecular Weight 323.13 g/mol [2][5]

Appearance Colorless crystalline solid [6]

Melting Point 137°C [7]

Boiling Point 323.2 ± 25.0°C at 760 mmHg [7]

Solubility Soluble in DMSO [7]

LogP (Octanol/Water Partition

Coefficient)
3.927 [8]

Toxicological Information
Benodanil is generally considered to have low acute toxicity to mammals[6]. However,

thorough toxicological data, including specific LD50 and LC50 values for the pure compound,

are not readily available. One supplier of a Benodanil solution in methanol provides hazard

statements indicating the solution is toxic if swallowed or absorbed through the skin, and

harmful if inhaled[9].

Hazard Classification Statement

GHS Classification
Reported as not meeting GHS hazard criteria by

multiple suppliers[5].

General Toxicity Not highly toxic to mammals[6].

Note: The absence of comprehensive toxicity data necessitates a cautious approach. All

handling should be performed under the assumption that the compound is potentially

hazardous.

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
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Adherence to the following procedures is mandatory when handling Benodanil.

Engineering Controls
Ventilation: All work with Benodanil powder or solutions should be conducted in a properly

functioning chemical fume hood.

Eye Wash and Safety Shower: An operational eye wash station and safety shower must be

readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
The following PPE is required for handling Benodanil:

PPE Category Specification Rationale

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile).
To prevent skin contact.

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from dust

particles and splashes.

Respiratory Protection

A government-approved

respirator (e.g., NIOSH/MSHA-

approved) should be used,

especially when handling the

powder form, to prevent

inhalation.

To prevent respiratory irritation

and potential systemic effects.

Body Protection
A laboratory coat or chemical-

resistant suit.

To protect skin and personal

clothing from contamination.

Footwear Closed-toe shoes. To protect feet from spills.

Emergency Response Plan: Spills
In the event of a Benodanil spill, immediate and decisive action is required to mitigate risks to

personnel and the environment.
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Immediate Actions
Evacuate: Immediately evacuate the spill area.

Alert: Notify colleagues and the laboratory supervisor.

Isolate: Restrict access to the contaminated area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Spill Cleanup Protocol
Don PPE: Before re-entering the area, don the appropriate PPE as specified in the table

above.

Containment: For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand).

For solid spills, carefully sweep up the material, avoiding dust generation.

Collection: Place all contaminated materials into a labeled, sealed container for hazardous

waste disposal.

Decontamination: Decontaminate the spill area with a suitable cleaning agent, followed by a

thorough rinse with water. Collect all cleaning materials for disposal as hazardous waste.

Wash: After the cleanup is complete, thoroughly wash hands and any exposed skin with

soap and water.

Spill Response Workflow
Caption: Workflow for handling a Benodanil spill.

Disposal Plan
All Benodanil waste, including unused product and contaminated materials, is considered

hazardous waste and must be disposed of accordingly.

Waste Collection and Storage
Containers: Use only approved, labeled hazardous waste containers.
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Segregation: Do not mix Benodanil waste with other waste streams.

Storage: Store waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Disposal Procedure
Labeling: Ensure all waste containers are clearly labeled with the contents ("Benodanil
Waste") and the associated hazards.

Licensed Disposal: Arrange for the collection and disposal of all Benodanil waste by a

licensed hazardous waste disposal company.

Regulatory Compliance: Adhere to all local, state, and federal regulations regarding

hazardous waste disposal. Do not dispose of Benodanil down the drain or in regular trash.

Experimental Protocols Cited
No specific experimental protocols for the safety and handling of Benodanil were identified in

the available literature. The procedures outlined in this guide are based on established best

practices for handling chemical fungicides in a laboratory setting. It is recommended that a risk

assessment be conducted for any new experimental procedure involving Benodanil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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